Cas no 4197-97-1 (Pinocembrin chalcone)

• Product Name: Pinocembrin chalcone
• CAS No: 4197-97-1
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 1516455
• PubChem ID: 6474295
• Update Time: 2025-06-07

Pinocembrin chalcone Chemical and Physical Properties

Names and Identifiers

• (E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• Pinocembrin chalcone
• CHEBI:310313
• CPD-6993
• Spectrum5_001768
• 2',4',6'-Trihydroxychalcone
• BSPBio_001710
• 2',4',6'-Trihydroxychalkon
• 2',4',6'-Trihydroxy-chalkon
• AC1O6F8P
• CHEMBL129371
• SureCN675431
• 2',4',6'-Trihydroxychalcon
• 2',4',6'-trihydroxy-chalcone
• Cinnamoyl-phloroglucin
• [ "" ]
• 246TRIHYDROXYCHALCONE
• 2'',4'',6''-trihydroxychalcone
• BDBM50042976
• LMPK12120243
• 2;,4;,6;-TRIHYDROXYCHALCONE
• 3-Phenyl-1-(2,4,6-trihydroxy-phenyl)-propenone
• (E)-3-Phenyl-1-(2,4,6-trihydroxy-phenyl)-propenone
• Q27149535
• (2E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-o
• 3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• 4197-97-1
• NCGC00179067-01
• MS-23608
• Pinocembrinchalcone
• DTXSID101343555
• HY-N7515
• AKOS040760636
• SCHEMBL675431
• CHEBI:80484
• CS-0131122
• (2E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• E80735
• 2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-
• 82451-30-7

• Inchi： 1S/C15H12O4/c16-11-8-13(18)15(14(19)9-11)12(17)7-6-10-4-2-1-3-5-10/h1-9,16,18-19H/b7-6+
• InChI Key： LOYXTWZXLWHMBX-VOTSOKGWSA-N
• SMILES： OC1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 256.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.25
• XLogP3: 3.2
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.384±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 189.9 ºC
• Boiling Point: 487.9±45.0 °C at 760 mmHg
• Flash Point: 263.0±25.2 °C
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 77.76000
• LogP: 2.69950
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Pinocembrin chalcone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Chalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone